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Compound of Interest

Compound Name: 2-Methoxyadamantane

Cat. No.: B15285362

Disclaimer: No specific safety data sheet (SDS) or comprehensive toxicological information for
2-methoxyadamantane was found during the compilation of this guide. The following
information is extrapolated from data on analogous compounds, primarily adamantane and 2-
methyladamantane, and should be treated as an estimation. Researchers, scientists, and drug
development professionals are strongly advised to conduct a thorough risk assessment and, if
possible, commission independent safety testing before handling 2-methoxyadamantane.

This technical guide provides a detailed overview of the presumed safety and handling
considerations for 2-methoxyadamantane, based on available data for structurally similar
adamantane derivatives. The information is intended to support laboratory safety protocols and
risk mitigation strategies.

Core Safety and Physical Properties

Due to the absence of specific data for 2-methoxyadamantane, the physical and chemical
properties of 2-methyladamantane are presented below as a conservative estimate. The
introduction of a methoxy group in place of a methyl group may alter these properties.

Table 1: Estimated Physical and Chemical Properties of 2-Methoxyadamantane (Based on 2-
Methyladamantane)
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Property Value Source
Molecular Formula C11H1s0 -
Molecular Weight 166.26 g/mol -

Boiling Point ~466.23 K [1]
Flash Point Not available -
Autoignition Temperature Not available -

Lower Explosion Limit Not available -

Upper Explosion Limit Not available -

Toxicological Profile (Based on Analogous
Compounds)

Comprehensive toxicological data for 2-methoxyadamantane is not available. The following
table summarizes the known toxicological information for adamantane, which can serve as a
preliminary reference point for risk assessment.

Table 2: Summary of Toxicological Data for Adamantane

Test Result Species Source

Acute Oral Toxicity

>10,000 mg/kg Rat
(LD50)
Skin Not classified as
Corrosion/Irritation irritant
Serious Eye Not classified as
Damage/Irritation irritant
Carcinogenicity No data available
Mutagenicity No data available
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Experimental Protocols

Detailed experimental protocols for determining the safety parameters of 2-
methoxyadamantane are not available. However, standard methodologies as referenced in
the safety data sheets of analogous compounds would be employed.

Determination of Flash Point: A standardized method such as the Pensky-Martens closed-cup
test (ASTM D93) or Cleveland open-cup method (ASTM D92) would be appropriate to
determine the flash point of 2-methoxyadamantane. The choice of method would depend on
the expected volatility of the compound.

Acute Oral Toxicity Study (LD50): An acute oral toxicity study, following a recognized guideline
such as OECD Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method), would be
conducted. This involves administering the substance to rats at one of three fixed dose levels
and observing the effects.

Handling and Storage

Based on the general handling procedures for adamantane derivatives, the following
precautions are recommended:

o Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[2]
o Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Wear compatible chemical-resistant gloves.

o Body Protection: Wear a lab coat or other protective clothing.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in work areas.

[2]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Emergency Procedures
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The following emergency procedures are based on those recommended for adamantane and
should be adapted as part of a comprehensive risk assessment.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation develops.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Spill and Leak Procedures

In the event of a spill, follow these steps:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Containment: Prevent the spill from spreading by using absorbent materials.

Cleanup: Carefully collect the spilled material and place it in a suitable container for disposal.

Decontamination: Clean the spill area thoroughly.

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][4]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.
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e Specific Hazards: Hazardous combustion products may include carbon monoxide and
carbon dioxide.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Visualized Workflows

The following diagrams illustrate key safety and handling workflows relevant to working with 2-
methoxyadamantane.

Chemical Spill Occurs

Contain Spill with Collect Material into
Absorbent Material ‘Waste Container ‘ontainer

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill of 2-methoxyadamantane.
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Caption: General risk assessment workflow for handling adamantane derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. chemeo.com [chemeo.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15285362?utm_src=pdf-body-img
https://www.benchchem.com/product/b15285362?utm_src=pdf-custom-synthesis
https://www.chemeo.com/cid/32-873-7/2-Methyladamantane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15285362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

2. chemos.de [chemos.de]

3. carlroth.com [carlroth.com]

4. carlroth.com [carlroth.com]

 To cite this document: BenchChem. [Navigating the Safety Landscape of 2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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